6-chloro-N-[1-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)ethyl]pyridine-2-carboxamide

• IUPAC Name: 6-chloro-N-[1-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)ethyl]pyridine-2-carboxamide
• InChI: InChI=1S/C13H14ClN5O/c1-8(12-18-17-11-6-3-7-19(11)12)15-13(20)9-4-2-5-10(14)16-9/h2,4-5,8H,3,6-7H2,1H3,(H,15,20)
• InChI Key: JHSKUJYVUOQEAK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=C2N1CCC2)NC(=O)C3=NC(=CC=C3)Cl
• Molecular Formula: C13H14ClN5O
• Molecular Weight: 291.73 g/mol

Description

The compound “6-chloro-N-[1-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)ethyl]pyridine-2-carboxamide” is a derivative of pyrrolopyrazine. Pyrrolopyrazine is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring. Compounds with this scaffold have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory.

Synthesis Analysis

Pyrrolopyrazine derivatives can be synthesized through various methods, including cyclization, ring annulation, cycloaddition, and direct C-H arylation. A specific synthetic method for a similar compound involved the reaction of “(Z)-1-aryl-3-(2-aryl-2-oxoethylidene) piperazin-2-ones” and oxalyl chloride, followed by a reaction with water.

Molecular Structure Analysis

The molecular structure of pyrrolopyrazine derivatives, including “6-chloro-N-[1-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)ethyl]pyridine-2-carboxamide”, is characterized by the presence of a pyrrole ring and a pyrazine ring. The specific configuration of the molecules can vary depending on the specific derivative.

Chemical Reactions Analysis

The chemical reactions involving pyrrolopyrazine derivatives can vary depending on the specific derivative and the conditions of the reaction. For instance, one synthetic method involved a reaction with oxalyl chloride.

Physical And Chemical Properties Analysis

The physical and chemical properties of “6-chloro-N-[1-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)ethyl]pyridine-2-carboxamide” can vary depending on the specific derivative. For instance, one similar compound, “6,7-dihydro-5H-pyrrolo [2,1-c] [1,2,4]triazole hydrochloride”, has a molecular weight of 145.59 and is a solid at room temperature.

Scientific Research Applications

Synthesis and Biological Evaluation

A significant area of research involving complex pyridine and pyrrolopyrimidine derivatives focuses on the synthesis and biological evaluation of novel compounds. For example, Rahmouni et al. (2016) detailed the synthesis of novel pyrazolopyrimidines derivatives, examining their anticancer and anti-5-lipoxygenase activities. These compounds are synthesized through various chemical reactions, indicating the interest in developing new molecules with potential therapeutic applications (Rahmouni et al., 2016).

Drug Delivery Applications

In the realm of drug delivery, Mattsson et al. (2010) explored the encapsulation of lipophilic pyrenyl derivatives in a water-soluble metalla-cage. This study highlights the potential of complex molecules in enhancing the solubility and delivery of hydrophobic drugs, showcasing the versatility of pyridine-based compounds in drug formulation and delivery (Mattsson et al., 2010).

Antimicrobial Activity

Research on novel pyridine derivatives also extends to antimicrobial applications. Song et al. (2017) designed and synthesized 1,3,4-oxadiazole thioether derivatives, evaluating their antibacterial activities against Xanthomonas oryzae pv. oryzae. This study not only demonstrates the antimicrobial potential of such compounds but also delves into the mechanism of action, providing valuable insights into how these molecules interact with bacterial cells (Song et al., 2017).

Future Directions

The pyrrolopyrazine scaffold, which includes “6-chloro-N-[1-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)ethyl]pyridine-2-carboxamide”, is an attractive scaffold for drug discovery research. Future research will likely continue to explore the synthetic methods and biological activities of pyrrolopyrazine derivatives to design and synthesize new leads to treat various diseases.